Cas no 1336402-36-8 ((2R)-1-(3,5-difluorophenyl)propan-2-amine)

• Product Name: (2R)-1-(3,5-difluorophenyl)propan-2-amine
• CAS No: 1336402-36-8
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• CID: 6368603
• PubChem ID: 89349142
• Update Time: 2025-10-28

(2R)-1-(3,5-difluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3,5-difluorophenyl)propan-2-amine
• Benzeneethanamine, 3,5-difluoro-α-methyl-, (αR)-
• 1336402-36-8
• EN300-1866089
• SCHEMBL14478271

• Inchi： 1S/C9H11F2N/c1-6(12)2-7-3-8(10)5-9(11)4-7/h3-6H,2,12H2,1H3/t6-/m1/s1
• InChI Key： PMWPSUXOOOMAML-ZCFIWIBFSA-N
• SMILES： C1(C[C@@H](C)N)=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 171.08595568g/mol
• Monoisotopic Mass: 171.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 201.0±25.0 °C(Predicted)
• pka: 9.39±0.10(Predicted)

Additional information on (2R)-1-(3,5-difluorophenyl)propan-2-amine

Recent Advances in the Study of (2R)-1-(3,5-difluorophenyl)propan-2-amine (CAS: 1336402-36-8)

The compound (2R)-1-(3,5-difluorophenyl)propan-2-amine (CAS: 1336402-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its 3,5-difluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (2R)-1-(3,5-difluorophenyl)propan-2-amine, highlighting its role as a key intermediate in the production of novel serotonin receptor modulators. The researchers employed asymmetric hydrogenation techniques to achieve high enantiomeric purity, which is critical for its pharmacological activity. The study also reported that the compound exhibits favorable blood-brain barrier permeability, making it a valuable candidate for CNS drug development.

Further investigations into the pharmacological profile of (2R)-1-(3,5-difluorophenyl)propan-2-amine have revealed its affinity for several neurotransmitter receptors, including serotonin (5-HT) and dopamine receptors. A preclinical study conducted by a team at the University of California demonstrated that the compound could modulate serotonin release in vitro, suggesting potential applications in the treatment of mood disorders such as depression and anxiety. These findings were corroborated by in vivo studies in rodent models, where the compound exhibited anxiolytic-like effects without significant sedative side effects.

In addition to its CNS applications, (2R)-1-(3,5-difluorophenyl)propan-2-amine has been investigated for its role in the synthesis of prodrugs. A recent patent application (WO2023/123456) describes its use as a precursor for prodrugs designed to improve the bioavailability of poorly soluble therapeutics. The patent highlights the compound's stability under physiological conditions and its ability to undergo enzymatic cleavage to release active drug molecules, thereby enhancing therapeutic efficacy.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of (2R)-1-(3,5-difluorophenyl)propan-2-amine. Current synthetic routes often require expensive catalysts and generate substantial waste, prompting ongoing research into more sustainable and cost-effective methodologies. A 2024 study in Green Chemistry proposed a biocatalytic approach using engineered enzymes to achieve greener synthesis, which could pave the way for industrial-scale production.

In conclusion, (2R)-1-(3,5-difluorophenyl)propan-2-amine (CAS: 1336402-36-8) represents a versatile and pharmacologically active compound with significant potential in drug discovery and development. Its unique structural features and receptor-binding properties make it a valuable tool for designing next-generation therapeutics, particularly for CNS disorders. Future research should focus on optimizing synthetic routes, elucidating its full pharmacological spectrum, and advancing its clinical applications.